Cas no 866930-93-0 (2-(4-bromo-2-methylphenyl)ethan-1-ol)

2-(4-Bromo-2-methylphenyl)ethan-1-ol is a brominated aromatic alcohol with a molecular formula of C9H11BrO. This compound features a hydroxymethyl group attached to a 4-bromo-2-methylphenyl ring, making it a versatile intermediate in organic synthesis. Its key advantages include high purity and stability, ensuring reliable performance in reactions such as etherification, esterification, or further functionalization. The presence of both bromine and hydroxyl groups offers selective reactivity for cross-coupling reactions or derivatization, making it valuable in pharmaceutical and agrochemical research. Its well-defined structure and consistent quality make it suitable for applications requiring precise molecular modifications. Proper handling under inert conditions is recommended to maintain integrity.
2-(4-bromo-2-methylphenyl)ethan-1-ol structure
866930-93-0 structure
Product Name:2-(4-bromo-2-methylphenyl)ethan-1-ol
CAS No:866930-93-0
MF:C9H11BrO
MW:215.087042093277
CID:4262249
PubChem ID:57842852
Update Time:2025-06-27

2-(4-bromo-2-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanol, 4-bromo-2-methyl-
    • 2-(4-bromo-2-methylphenyl)ethan-1-ol
    • RJB93093
    • 2-(4-bromo-2-methylphenyl)ethanol
    • EN300-1915329
    • 866930-93-0
    • SPUJMAZDWJOCFS-UHFFFAOYSA-N
    • SCHEMBL5820
    • Inchi： 1S/C9H11BrO/c1-7-6-9(10)3-2-8(7)4-5-11/h2-3,6,11H,4-5H2,1H3
    • InChI Key： SPUJMAZDWJOCFS-UHFFFAOYSA-N
    • SMILES： C1(CCO)=CC=C(Br)C=C1C

Computed Properties

  • Exact Mass: 213.99933Da
  • Monoisotopic Mass: 213.99933Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2Ų

2-(4-bromo-2-methylphenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1915329-0.05g
2-(4-bromo-2-methylphenyl)ethan-1-ol
 866930-93-0
0.05g
 $647.0 2023-09-17
Enamine
EN300-1915329-0.1g
2-(4-bromo-2-methylphenyl)ethan-1-ol
 866930-93-0
0.1g
 $678.0 2023-09-17
Enamine
EN300-1915329-0.25g
2-(4-bromo-2-methylphenyl)ethan-1-ol
 866930-93-0
0.25g
 $708.0 2023-09-17
Enamine
EN300-1915329-0.5g
2-(4-bromo-2-methylphenyl)ethan-1-ol
 866930-93-0
0.5g
 $739.0 2023-09-17
Enamine
EN300-1915329-1.0g
2-(4-bromo-2-methylphenyl)ethan-1-ol
 866930-93-0
1g
 $914.0 2023-06-01
Enamine
EN300-1915329-2.5g
2-(4-bromo-2-methylphenyl)ethan-1-ol
 866930-93-0
2.5g
 $1509.0 2023-09-17
Enamine
EN300-1915329-5.0g
2-(4-bromo-2-methylphenyl)ethan-1-ol
 866930-93-0
5g
 $2650.0 2023-06-01
Enamine
EN300-1915329-10.0g
2-(4-bromo-2-methylphenyl)ethan-1-ol
 866930-93-0
10g
 $3929.0 2023-06-01
Enamine
EN300-1915329-1g
2-(4-bromo-2-methylphenyl)ethan-1-ol
 866930-93-0
1g
 $770.0 2023-09-17
Enamine
EN300-1915329-5g
2-(4-bromo-2-methylphenyl)ethan-1-ol
 866930-93-0
5g
 $2235.0 2023-09-17

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